(2R)-5,5,5-Trifluoro-2-methylpentan-1-ol

• IUPAC Name: (2R)-5,5,5-trifluoro-2-methylpentan-1-ol
• InChI: InChI=1S/C6H11F3O/c1-5(4-10)2-3-6(7,8)9/h5,10H,2-4H2,1H3/t5-/m1/s1
• InChI Key: RKLGLYKACHHIND-RXMQYKEDSA-N
• Canonical SMILES: CC(CCC(F)(F)F)CO
• Isomeric SMILES: C[C@H](CCC(F)(F)F)CO
• Molecular Formula: C6H11F3O
• Molecular Weight: 156.15 g/mol

Description

(2R)-5,5,5-Trifluoro-2-methylpentan-1-ol, also known as TFMPP, is a chemical compound that belongs to the family of piperazines. TFMPP is a synthetic drug that has been widely used in scientific research, particularly in the field of pharmacology. Its unique chemical structure and properties make it a valuable tool for studying the mechanisms of action of various drugs and their effects on the body. In

Mechanism of Action

(2R)-5,5,5-Trifluoro-2-methylpentan-1-ol acts as a partial agonist of the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. This compound binds to these receptors and activates them, leading to a range of effects on the body. The exact mechanism of action of this compound is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the activation of intracellular signaling pathways.
Biochemical and physiological effects:
This compound has a range of biochemical and physiological effects on the body. It has been shown to increase the release of serotonin, dopamine, and norepinephrine, which are neurotransmitters involved in the regulation of mood, anxiety, and cognition. This compound has also been shown to increase heart rate, blood pressure, and body temperature, and to induce hallucinations and altered states of consciousness.

Advantages and Limitations for Lab Experiments

(2R)-5,5,5-Trifluoro-2-methylpentan-1-ol has several advantages for lab experiments. It is a relatively simple and easy-to-use compound that can be synthesized using a straightforward method. This compound is also relatively inexpensive, making it accessible to researchers with limited budgets. However, there are some limitations to the use of this compound in lab experiments. It has been shown to have some toxic effects on the body, particularly at high doses. Additionally, this compound has been shown to have some variability in its effects, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of (2R)-5,5,5-Trifluoro-2-methylpentan-1-ol. One area of research is the development of new drugs based on the structure and properties of this compound. Researchers are also interested in studying the effects of this compound on different populations, such as children, the elderly, and individuals with certain medical conditions. Additionally, researchers are interested in exploring the potential therapeutic applications of this compound, particularly for the treatment of mood disorders and anxiety disorders.
In conclusion, this compound is a valuable tool for studying the mechanisms of action of various drugs and their effects on the body. Its unique chemical structure and properties make it a valuable compound for scientific research, particularly in the field of pharmacology. While there are some limitations to its use in lab experiments, this compound has several advantages and has the potential for a range of future directions in research.

Synthesis Methods

(2R)-5,5,5-Trifluoro-2-methylpentan-1-ol can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2,2,2-trifluoroethylamine with 2-methylpentan-1-ol in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

(2R)-5,5,5-Trifluoro-2-methylpentan-1-ol has been widely used in scientific research, particularly in the field of pharmacology. It has been used as a reference compound for studying the mechanisms of action of various drugs, including serotonin receptor agonists and antagonists. This compound has also been used to study the effects of drugs on the central nervous system and their potential therapeutic applications. Additionally, this compound has been used in the development of new drugs for the treatment of various diseases.